4-(Phenylsulfanyl)-6-ethyl-5-fluoropyrimidine

• Molecular Formula: C12H11FN2S
• Molecular Weight: 234.29 g/mol
• IUPAC Name: 4-ethyl-5-fluoro-6-phenylsulfanylpyrimidine
• InChI: InChI=1S/C12H11FN2S/c1-2-10-11(13)12(15-8-14-10)16-9-6-4-3-5-7-9/h3-8H,2H2,1H3
• InChI Key: UWVOAUAPNASQBZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=NC=N1)SC2=CC=CC=C2)F

Description

4-(Phenylsulfanyl)-6-ethyl-5-fluoropyrimidine is a useful research compound. Its molecular formula is C12H11FN2S and its molecular weight is 234.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

40 g of 4-chloro-6-ethyl-5-fluoropyrimidine was added to 400 ml of acetonitrile, and 28 ml of thiophenol was added thereto, followed by lowering the temperature to 10° C. 43.39 ml of diisopropylethylamine was added to the resulting solution, and reacted for 2 hours while maintaining the temperature at room temperature. 65 ml of dichloromethane and 200 ml of water were added to the resulting mixture to separate layer, and the resulting aqueous mixture was extracted with 200 ml of dichloromethane. The organic layer was dried over magnesium sulfate and concentrated under a reduced pressure to obtain the title compound as an oil (63.6 g, yield: 95%).